Cas no 72437-53-7 (Disulfide, butyl 1-methylethyl)

Disulfide, butyl 1-methylethyl structure
72437-53-7 structure
Product Name:Disulfide, butyl 1-methylethyl
CAS No:72437-53-7
MF:C7H16S2
MW:164.331939697266
CID:543970
PubChem ID:525403
Update Time:2025-04-19

Disulfide, butyl 1-methylethyl Chemical and Physical Properties

Names and Identifiers

    • Disulfide, butyl 1-methylethyl
    • 1-(propan-2-yldisulfanyl)butane
    • 2-methyl-3,4-dithiaoctane
    • Isopropyl n-butyl disulphide
    • DTXSID80335488
    • HODYAASMHKKQBS-UHFFFAOYSA-N
    • Butyl 1-methylethyl disulfide, 9CI
    • 1-(Isopropyldisulfanyl)butane
    • n-butyl isopropyl disulfide
    • 1-(Isopropyldisulfanyl)butane #
    • 72437-53-7
    • CHEBI:173725
    • Butyl isopropyl disulfide
    • Disulfide, butyl (1-methylethyl)
    • 1-(propan-2-yldisulanyl)butane
    • SCHEMBL26167716
    • Inchi: 1S/C7H16S2/c1-4-5-6-8-9-7(2)3/h7H,4-6H2,1-3H3
    • InChI Key: HODYAASMHKKQBS-UHFFFAOYSA-N
    • SMILES: CCCCSSC(C)C

Computed Properties

  • Exact Mass: 164.06948
  • Monoisotopic Mass: 164.06934286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 52.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD